Cas no 81329-71-7 (Modecainide)

• Product Name: Modecainide
• CAS No: 81329-71-7
• MF: C₂₂H₂₈N₂O₃
• MW: 368.469326019287
• CID: 1064137
• PubChem ID: 54737
• Update Time: 2025-10-28

Modecainide Chemical and Physical Properties

Names and Identifiers

• Modecainide
• 4-Hydroxy-3-methoxy-N-{2-[2-(1-methyl-2-piperidinyl)ethyl]phenyl} benzamide
• BMY 40327
• BMY-40327
• MJ 14030
• MJ-14030
• JU27887FWK
• Benzamide, 4-hydroxy-3-methoxy-N-(2-(2-(1-methyl-2-piperidinyl)ethyl)phenyl)-, (+-)-
• SCHEMBL120888
• (+-)-2'-(2-(1-Methyl-2-piperidyl)ethyl)vanillanilide
• 81329-71-7
• BMY 40327;MJ 14030
• Modecainida [INN-Spanish]
• Modecainidum [INN-Latin]
• 3-methoxy-O-desmethylencainide
• Modecainidum
• (+-)-4-Hydroxy-3-methoxy-N-(2-(2-(1-methyl-2-piperidinyl)ethyl)phenyl)benzamide
• DTXSID20868609
• NS00123080
• Benzamide, 4-hydroxy-3-methoxy-N-(2-(2-(1-methyl-2-piperidinyl)ethyl)phenyl)-
• MS-25916
• 4-Hydroxy-3-methoxy-N-(2-(2-(1-methylpiperidin-2-yl)ethyl)phenyl)benzamide
• Q27281703
• UNII-JU27887FWK
• D05065
• Modecainide [USAN:INN]
• 3-Methoxy-O-demethylencainide
• BENZAMIDE, 4-HYDROXY-3-METHOXY-N-(2-(2-(1-METHYL-2-PIPERIDINYL)ETHYL)PHENYL)-, (+/-)-
• Modecainide (USAN/INN)
• HY-101723
• 4-hydroxy-3-methoxy-N-[2-[2-(1-methylpiperidin-2-yl)ethyl]phenyl]benzamide
• 4-hydroxy-3-methoxy-N-{2-[2-(1-methylpiperidin-2-yl)ethyl]phenyl}benzamide
• (+/-)-2'-(2-(1-Methyl-2-piperidyl)ethyl)vanillanilide
• Modecainida
• AKOS030549012
• MODECAINIDE [USAN]
• CS-6629
• 82522-70-1
• CHEMBL2106770
• MODECAINIDE [INN]
• G12745
• CHEBI:230065
• DA-75651

• Inchi： 1S/C22H28N2O3/c1-24-14-6-5-8-18(24)12-10-16-7-3-4-9-19(16)23-22(26)17-11-13-20(25)21(15-17)27-2/h3-4,7,9,11,13,15,18,25H,5-6,8,10,12,14H2,1-2H3,(H,23,26)
• InChI Key： LBYXPDAENJSHDD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C=1)OC)O)NC1=CC=CC=C1CCC1CCCCN1C

Computed Properties

• Exact Mass: 368.20999276g/mol
• Monoisotopic Mass: 368.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 61.8Ų

Modecainide Security Information

• Signal Word：Warning
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on Modecainide

Comprehensive Overview of Modecainide (CAS No. 81329-71-7): Mechanism, Applications, and Research Insights

Modecainide (CAS No. 81329-71-7) is a specialized compound that has garnered attention in pharmacological and biochemical research due to its unique properties. This article delves into its molecular structure, mechanism of action, and potential therapeutic applications, addressing common queries such as "Modecainide uses" and "CAS 81329-71-7 safety profile." By integrating recent scientific trends and SEO-optimized keywords, this content aims to provide a balanced blend of academic rigor and reader-friendly insights.

The chemical identity of Modecainide is defined by its CAS registry number 81329-71-7, a unique identifier crucial for researchers and regulatory compliance. Structurally, it belongs to a class of compounds studied for their interaction with biological targets, particularly in cardiovascular and neurological contexts. Recent searches for "Modecainide mechanism" and "81329-71-7 solubility" reflect growing interest in its pharmacokinetics. Its moderate lipophilicity and stability under physiological conditions make it a candidate for further drug development studies.

Current research highlights Modecainide's potential role in modulating ion channels, a hotspot topic linked to trending queries like "ion channel modulators 2024." Preliminary in vitro studies suggest its affinity for sodium and potassium channels, aligning with broader investigations into arrhythmia management. However, unlike conventional antiarrhythmics, Modecainide exhibits a distinct binding profile, sparking debates on "selective vs. non-selective channel blockers." These nuances are critical for researchers exploring precision medicine approaches.

From a therapeutic standpoint, questions such as "Is Modecainide FDA-approved?" frequently arise. While not yet clinically approved, its preclinical data shows promise in animal models for localized applications. The compound's metabolic pathways (e.g., cytochrome P450 interactions) and "81329-71-7 toxicity thresholds" are under active investigation, with recent papers emphasizing its comparative safety in controlled doses. Such findings address concerns around "new cardioprotective agents," a trending niche in pharmaceutical forums.

Innovative formulations incorporating Modecainide are also being explored, particularly in nanotechnology-enhanced delivery systems—a topic resonating with searches for "nanocarriers for drug delivery." Its compatibility with polymeric matrices and controlled-release mechanisms could revolutionize targeted therapies. Additionally, computational studies leveraging AI-driven molecular modeling (a high-traffic keyword) are optimizing its derivatization for enhanced efficacy.

In summary, Modecainide (CAS No. 81329-71-7) represents a compelling case study at the intersection of chemistry and biomedicine. By addressing FAQs like "Modecainide vs. lidocaine" and "81329-71-7 suppliers," this overview bridges technical depth with accessible language, catering to both academia and industry stakeholders. Future research directions, including its synergy with personalized medicine platforms, position it as a compound to watch in the next decade.